83-01-2

Diphenylcarbamyl chloride

In Stock

• CAS RN:
• 83-01-2

• Formula:
• C13H10ClNO

• InChI:
• InChI=1S/C13H10ClNO/c14-13(16)15(11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10H

• InChIKey:
• XNBKKRFABABBPM-UHFFFAOYSA-N

• Diphenylcarbamyl chloride, also known as Diphenylcarbamyl chloride, is a useful research compound. Its molecular formula is C13H10ClNO and its molecular weight is 231.68 g/mol. The purity is usually 95%.

(2,4-Dichlorophenyl)(4-hydroxyphenyl)methanone

In Stock

• CAS RN:
• 34183-01-2

• Formula:
• C13H8Cl2O2

• InChI:
• InChI=1S/C13H8Cl2O2/c14-9-3-6-11(12(15)7-9)13(17)8-1-4-10(16)5-2-8/h1-7,16H

• InChIKey:
• JAMXQHSUUYEFGH-UHFFFAOYSA-N

• (2,4-Dichlorophenyl)(4-hydroxyphenyl)methanone is a useful research compound. Its molecular formula is C13H8Cl2O2 and its molecular weight is 267.1 g/mol. The purity is usually 95%.

2-Methoxycyclobutanone

In Stock

• CAS RN:
• 42083-01-2

• Formula:
• C5H8O2

• InChI:
• InChI=1S/C5H8O2/c1-7-5-3-2-4(5)6/h5H,2-3H2,1H3

• InChIKey:
• MUXSJXRJPCNHLM-UHFFFAOYSA-N

• 2-Methoxycyclobutanone is a useful research compound. Its molecular formula is C5H8O2 and its molecular weight is 100.12 g/mol. The purity is usually 95%.

3-Methylbenzotriazol-4-amine

In Stock

• CAS RN:
• 13183-01-2

• Formula:
• C7H8N4

• InChI:
• InChI=1S/C7H8N4/c1-11-7-5(8)3-2-4-6(7)9-10-11/h2-4H,8H2,1H3

• InChIKey:
• SUQCICOFGWTRRV-UHFFFAOYSA-N

• 3-Methylbenzotriazol-4-amine, also known as 3-Methylbenzotriazol-4-amine, is a useful research compound. Its molecular formula is C7H8N4 and its molecular weight is 148.17 g/mol. The purity is usually 95%.

Ethyl 5-(hydroxycyclohexyl)isoxazole-3-carboxylate

Usually In Stock

• CAS RN:
• 893783-01-2

• Formula:
• C12H17NO4

• InChI:
• InChI=1S/C12H17NO4/c1-2-16-11(14)9-8-10(17-13-9)12(15)6-4-3-5-7-12/h8,15H,2-7H2,1H3

• InChIKey:
• PJVJDYVNULCLGS-UHFFFAOYSA-N

• Ethyl 5-(hydroxycyclohexyl)isoxazole-3-carboxylate is a useful research compound. Its molecular formula is C12H17NO4 and its molecular weight is 239.271. The purity is usually 95%.

2-Fluoro-6-phenylpyridine-3-carboxylic acid

In Stock

• CAS RN:
• 505083-01-2

• Formula:
• C12H8FNO2

• InChI:
• InChI=1S/C12H8FNO2/c13-11-9(12(15)16)6-7-10(14-11)8-4-2-1-3-5-8/h1-7H,(H,15,16)

• InChIKey:
• KIOCBLSWMMALPQ-UHFFFAOYSA-N

• 2-Fluoro-6-phenylpyridine-3-carboxylic acid is a useful research compound. Its molecular formula is C12H8FNO2 and its molecular weight is 217.2 g/mol. The purity is usually 95%.

3'-Bromo-2-(4-methylpiperazinomethyl) benzophenone

In Stock

• CAS RN:
• 898783-01-2

• Formula:
• C19H21BrN2O

• InChI:
• InChI=1S/C19H21BrN2O/c1-21-9-11-22(12-10-21)14-16-5-2-3-8-18(16)19(23)15-6-4-7-17(20)13-15/h2-8,13H,9-12,14H2,1H3

• InChIKey:
• HJPQDFWWTJXLJG-UHFFFAOYSA-N

• 3'-Bromo-2-(4-methylpiperazinomethyl) benzophenone is a useful research compound. Its molecular formula is C19H21BrN2O and its molecular weight is 373.3 g/mol. The purity is usually 95%.

2-anilino-1,3-thiazole-4-carboxylic Acid

In Stock

• CAS RN:
• 165683-01-2

• Formula:
• C10H8N2O2S

• InChI:
• InChI=1S/C10H8N2O2S/c13-9(14)8-6-15-10(12-8)11-7-4-2-1-3-5-7/h1-6H,(H,11,12)(H,13,14)

• InChIKey:
• NFVZOGAQSIUAJP-UHFFFAOYSA-N

• 2-anilino-1,3-thiazole-4-carboxylic Acid is a useful research compound. Its molecular formula is C10H8N2O2S and its molecular weight is 220.25 g/mol. The purity is usually 95%.

Levormeloxifene fumarate

• CAS RN:
• 199583-01-2

• Formula:
• C34H39NO7

• InChI:
• InChI=1S/C30H35NO3.C4H4O4/c1-30(2)29(23-9-5-4-6-10-23)28(26-16-15-25(32-3)21-27(26)34-30)22-11-13-24(14-12-22)33-20-19-31-17-7-8-18-31;5-3(6)1-2-4(7)8/h4-6,9-16,21,28-29H,7-8,17-20H2,1-3H3;1-2H,(H,5,6)(H,7,8)/b;2-1+/t28-,29+;/m1./s1

• InChIKey:
• CKDZFQCZLXNLRD-JJGRXVLVSA-N

• Levormeloxifene fumarate is an osteoporosis agent and selective estrogen receptor modulator (SERM).

2-Chloro-1-(8-chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridin-3-yl)-2,2-difluoroethanone

In Stock

• CAS RN:
• 1823183-01-2

• Formula:
• C10H3Cl2F5N2O

• InChI:
• InChI=1S/C10H3Cl2F5N2O/c11-5-1-4(10(15,16)17)3-19-6(2-18-8(5)19)7(20)9(12,13)14/h1-3H

• InChIKey:
• JGSCZMKPJYKUSS-UHFFFAOYSA-N

• 2-Chloro-1-(8-chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridin-3-yl)-2,2-difluoroethanone is a useful research compound. Its molecular formula is C10H3Cl2F5N2O and its molecular weight is 333.04 g/mol. The purity is usually 95%.